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Compound of Interest

Compound Name: UAMC-3203

Cat. No.: B15586071 Get Quote

Essential Safety and Handling Guide for UAMC-
3203
For researchers, scientists, and drug development professionals, this document provides

immediate and essential safety protocols, operational guidance, and disposal plans for the

handling of UAMC-3203. UAMC-3203 is a potent and selective inhibitor of ferroptosis, a form

of regulated cell death.[1] As a research chemical, it is crucial to handle UAMC-3203 with

appropriate safety measures to minimize exposure and ensure a safe laboratory environment.

This guide offers a direct, procedural approach to its handling, from receipt to disposal.

Personal Protective Equipment and Safety
Measures
While the Safety Data Sheet (SDS) for UAMC-3203 hydrochloride states that the substance is

not classified as hazardous according to the Globally Harmonized System (GHS) and that no

special personal protective equipment is required, it is prudent to follow standard laboratory

safety practices when handling any chemical compound.[2] The product information sheet from

Cayman Chemical advises that the material should be considered hazardous until further

information becomes available and recommends avoiding ingestion, inhalation, and contact

with eyes, skin, or clothing.[3][4]

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Hand Protection Nitrile gloves To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Body Protection Laboratory coat
To protect personal clothing

and skin from contamination.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area. Use a NIOSH-

approved respirator if handling

large quantities or if dust is

generated.

To prevent inhalation of

airborne particles.

Quantitative Data Summary
The following table summarizes key quantitative data for UAMC-3203 based on available

research and supplier information.

Parameter Value Source

IC₅₀ (Erastin-induced

ferroptosis in IMR-32 cells)
10 nM Cayman Chemical[2]

IC₅₀ (Ferroptosis inhibitor) 12 nM MedchemExpress[1]

Storage Temperature (Powder) -20°C
Cayman Chemical,

MedchemExpress[1][3]

Storage Temperature (in

Solvent)

-80°C (6 months), -20°C (1

month)
MedchemExpress[1]

Solubility in DMSO ~25 mg/mL Cayman Chemical[3]

Solubility in Dimethyl

Formamide
~10 mg/mL Cayman Chemical[3]
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Experimental Workflow for Safe Handling and
Disposal
The following diagram outlines the standard operating procedure for the safe handling, use,

and disposal of UAMC-3203 in a laboratory setting. Adherence to this workflow is critical for

minimizing risk and ensuring procedural consistency.

Preparation Handling & Experimentation Disposal

Receipt of UAMC-3203
Don Appropriate PPE

(Lab Coat, Gloves, Safety Glasses)

1. Prepare Well-Ventilated Workspace
(e.g., Chemical Fume Hood)

2.
Weigh UAMC-32033. Dissolve in Appropriate Solvent

(e.g., DMSO)

4.
Perform Experiment

5.
Decontaminate Glassware & Surfaces6. Dispose of Contaminated Waste

(Gloves, Tubes, etc.)
in Designated Chemical Waste

7.
End of Procedure

8.

Click to download full resolution via product page

Safe handling and disposal workflow for UAMC-3203.

Detailed Protocols
First Aid Measures:

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Consult a physician.[2]

Skin Contact: Wash off with soap and plenty of water. Consult a physician.[2]

Eye Contact: Flush eyes with water as a precaution.[2]

Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water.

Consult a physician.[2]

Spill and Disposal Procedures:

In the event of a spill, wear appropriate PPE, sweep up the material, and place it in a suitable,

closed container for disposal. Avoid generating dust.
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Dispose of UAMC-3203 and its contaminated materials in accordance with local, state, and

federal regulations. Do not allow the product to enter drains.

By adhering to these guidelines, researchers can safely handle UAMC-3203 while advancing

their scientific endeavors. Always refer to the most current Safety Data Sheet provided by the

supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15586071?utm_src=pdf-body
https://www.benchchem.com/product/b15586071?utm_src=pdf-body
https://www.benchchem.com/product/b15586071?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/UAMC-3203.html
https://cdn.caymanchem.com/cdn/msds/29346m.pdf
https://cdn.caymanchem.com/cdn/insert/29346.pdf
https://cdn.caymanchem.com/cdn/insert/26525.pdf
https://www.benchchem.com/product/b15586071#personal-protective-equipment-for-handling-uamc-3203
https://www.benchchem.com/product/b15586071#personal-protective-equipment-for-handling-uamc-3203
https://www.benchchem.com/product/b15586071#personal-protective-equipment-for-handling-uamc-3203
https://www.benchchem.com/product/b15586071#personal-protective-equipment-for-handling-uamc-3203
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15586071?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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